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Technical Support Center: PD 135158

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals working with PD
135158.

Frequently Asked Questions (FAQs)

Q1: What is PD 1351587

PD 135158 is a potent and selective antagonist of the cholecystokinin B (CCK-B) receptor,
which is also known as the gastrin receptor.[1][2][3] It is a small molecule with the chemical
formula C35H44N406 and a molecular weight of 616.76 g/mol .[4] It is typically supplied as a
white solid and is used in research to study the physiological roles of the CCK-B receptor.[1]

Q2: What is the primary mechanism of action of PD 1351587

PD 135158 functions by blocking the binding of the peptide hormones cholecystokinin (CCK)
and gastrin to the CCK-B receptor.[1][2][3] This receptor is a G-protein coupled receptor
(GPCR) that, upon activation, initiates a signaling cascade involving phospholipase C (PLC),
leading to an increase in intracellular calcium and activation of protein kinase C (PKC). By
antagonizing this receptor, PD 135158 inhibits these downstream signaling events.
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Interestingly, while it is an antagonist at the CCK-B receptor, it has been shown to act as a full
agonist at the rat pancreatic CCK-A receptor.[1]

Q3: What are the recommended storage conditions for PD 1351587

PD 135158 should be stored at -20°C as a solid.[1] Stock solutions, typically prepared in
DMSO, should also be stored at -20°C or -80°C for long-term stability.

Troubleshooting Guide: PD 135158 Solubility Issues

Researchers may encounter difficulties in dissolving or maintaining the solubility of PD 135158,
especially when preparing aqueous working solutions from a DMSO stock. This guide provides
a systematic approach to address these challenges.

Issue 1: PD 135158 fails to dissolve in the primary
solvent (DMSO).

While PD 135158 is known to be soluble in DMSO up to 100 mM, issues can still arise.[4]

Root Cause Analysis and Solution Workflow:

Verify Compound and Apply Physical Dissolution Vortex vigorously Sonicate in a Gentle warming
©—>[ Solvent Purity Y Methods (2-5 minutes) > water bath (10-15 min) (37°C water bath) >
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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